Cas no 408359-54-6 (BENZENE, 4-BROMO-2-CYCLOPROPYL-1-NITRO-)
4-Bromo-2-cyclopropyl-1-nitrobenzene is a brominated and nitrated aromatic compound featuring a cyclopropyl substituent. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromo and nitro functional groups enhances its reactivity, enabling selective cross-coupling and substitution reactions. The cyclopropyl moiety contributes steric and electronic effects, influencing regioselectivity in further derivatization. This compound is typically used in research and development settings where precise functionalization of aromatic systems is required. Proper handling is essential due to potential hazards associated with nitroaromatic and brominated compounds. Storage should be in a cool, dry environment under inert conditions.
408359-54-6 structure
Product Name:BENZENE, 4-BROMO-2-CYCLOPROPYL-1-NITRO-
CAS No:408359-54-6
MF:C9H8BrNO2
MW:242.069321632385
CID:3370802
PubChem ID:15546465
Update Time:2025-05-27
BENZENE, 4-BROMO-2-CYCLOPROPYL-1-NITRO- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 4-BROMO-2-CYCLOPROPYL-1-NITRO-
- 4-Bromo-2-cyclopropyl-1-nitrobenzene
- F86753
- SY318293
- MFCD34685741
- 408359-54-6
-
- Inchi: 1S/C9H8BrNO2/c10-7-3-4-9(11(12)13)8(5-7)6-1-2-6/h3-6H,1-2H2
- InChI Key: LURBUWUVXHKSEA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)C1CC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 240.97384Da
- Monoisotopic Mass: 240.97384Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 45.8Ų
BENZENE, 4-BROMO-2-CYCLOPROPYL-1-NITRO- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668257-100mg |
4-Bromo-2-cyclopropyl-1-nitrobenzene |
408359-54-6 | 98% | 100mg |
¥5961.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668257-250mg |
4-Bromo-2-cyclopropyl-1-nitrobenzene |
408359-54-6 | 98% | 250mg |
¥7013.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668257-1g |
4-Bromo-2-cyclopropyl-1-nitrobenzene |
408359-54-6 | 98% | 1g |
¥11192.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668257-5g |
4-Bromo-2-cyclopropyl-1-nitrobenzene |
408359-54-6 | 98% | 5g |
¥21250.00 | 2024-05-14 | |
| abcr | AB612567-100mg |
4-Bromo-2-cyclopropyl-1-nitrobenzene; . |
408359-54-6 | 100mg |
€736.40 | 2025-04-18 | ||
| abcr | AB612567-250mg |
4-Bromo-2-cyclopropyl-1-nitrobenzene; . |
408359-54-6 | 250mg |
€1031.00 | 2025-04-18 | ||
| abcr | AB612567-1g |
4-Bromo-2-cyclopropyl-1-nitrobenzene; . |
408359-54-6 | 1g |
€1612.20 | 2025-04-18 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY318293-0.1g |
4-Bromo-2-cyclopropyl-1-nitrobenzene |
408359-54-6 | ≥95% | 0.1g |
¥4100.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY318293-0.25g |
4-Bromo-2-cyclopropyl-1-nitrobenzene |
408359-54-6 | ≥95% | 0.25g |
¥4950.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY318293-1g |
4-Bromo-2-cyclopropyl-1-nitrobenzene |
408359-54-6 | ≥95% | 1g |
¥7900.00 | 2025-04-14 |
BENZENE, 4-BROMO-2-CYCLOPROPYL-1-NITRO- Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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